Cas no 1261997-26-5 ([1,1'-Biphenyl]-3-carboxamide, 2'-fluoro-4'-hydroxy-N,N-dimethyl-)

• Product Name: [1,1'-Biphenyl]-3-carboxamide, 2'-fluoro-4'-hydroxy-N,N-dimethyl-
• CAS No: 1261997-26-5
• MF: C₁₅H₁₄FNO₂
• MW: 259.275567531586
• MDL: MFCD18313955
• CID: 2768365
• Update Time: 2025-05-21

[1,1'-Biphenyl]-3-carboxamide, 2'-fluoro-4'-hydroxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxamide, 2'-fluoro-4'-hydroxy-N,N-dimethyl-

• MDL： MFCD18313955
• Inchi： 1S/C15H14FNO2/c1-17(2)15(19)11-5-3-4-10(8-11)13-7-6-12(18)9-14(13)16/h3-9,18H,1-2H3
• InChI Key： OOKBVANUVNWQLM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(O)C=C2F)=CC=CC(C(N(C)C)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-3-carboxamide, 2'-fluoro-4'-hydroxy-N,N-dimethyl-

Comprehensive Overview of [1,1'-Biphenyl]-3-carboxamide, 2'-fluoro-4'-hydroxy-N,N-dimethyl- (CAS No. 1261997-26-5)

[1,1'-Biphenyl]-3-carboxamide, 2'-fluoro-4'-hydroxy-N,N-dimethyl- (CAS No. 1261997-26-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique biphenyl backbone and functional groups, serves as a key intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a fluoro and hydroxy substitution pattern, contributes to its distinct chemical properties and reactivity.

The growing interest in fluorinated biphenyl derivatives like [1,1'-Biphenyl]-3-carboxamide, 2'-fluoro-4'-hydroxy-N,N-dimethyl- is driven by their potential applications in drug discovery and development. Researchers are particularly intrigued by the role of fluorine atoms in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. This compound's N,N-dimethyl carboxamide moiety further expands its utility in medicinal chemistry, where it is often employed as a building block for designing novel therapeutic agents.

In the field of organic electronics, [1,1'-Biphenyl]-3-carboxamide, 2'-fluoro-4'-hydroxy-N,N-dimethyl- has shown promise due to its conjugated aromatic system. The biphenyl core provides excellent charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have explored its potential in creating more efficient energy materials, aligning with the global push for sustainable technologies.

The synthesis of [1,1'-Biphenyl]-3-carboxamide, 2'-fluoro-4'-hydroxy-N,N-dimethyl- typically involves multi-step organic transformations, including Suzuki coupling reactions and selective fluorination processes. These methods have been optimized to achieve high yields and purity, meeting the stringent requirements of pharmaceutical and material science applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound and ensure its quality.

From a commercial perspective, the demand for functionalized biphenyl compounds like [1,1'-Biphenyl]-3-carboxamide, 2'-fluoro-4'-hydroxy-N,N-dimethyl- has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing this compound for various R&D projects. The market for such specialized chemicals is expected to grow significantly, driven by advancements in precision medicine and green chemistry initiatives.

When handling [1,1'-Biphenyl]-3-carboxamide, 2'-fluoro-4'-hydroxy-N,N-dimethyl-, standard laboratory safety protocols should be followed. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. Storage should be in a cool, dry place, protected from light to maintain the compound's stability over time.

The future research directions for [1,1'-Biphenyl]-3-carboxamide, 2'-fluoro-4'-hydroxy-N,N-dimethyl- are particularly exciting. Scientists are investigating its potential as a scaffold for kinase inhibitors in cancer therapy and as a component in advanced polymer materials. The compound's versatility makes it a valuable asset in addressing current challenges in both healthcare and sustainable technology sectors.

For researchers and procurement specialists seeking [1,1'-Biphenyl]-3-carboxamide, 2'-fluoro-4'-hydroxy-N,N-dimethyl- (CAS No. 1261997-26-5), it is essential to work with reputable suppliers who can provide comprehensive analytical data and documentation. The compound's purity and consistency are critical factors that can significantly impact research outcomes and material performance.